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Chemical Profile of 3,4-Hexanediol

The table below summarizes the key identifiers and physical properties of 3,4-Hexanediol from the search

results.
Property Value / Identifier
CAS Registry Number 922-17-8 [1], 22520-39-4 (for the meso form) [2]
Molecular Formula CeH1402 [2] [1]
Molecular Weight 118.17 g/mol [1]
IUPAC Name hexane-3,4-diol [1]
Melting Point 90.1-90.2 °C [1]
Boiling Point 233 - 234 °C [1]
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The search results did not contain a full experimental NMR spectrum for 3,4-hexanediol. However, the
following workflow, based on general NMR principles and information from the search results, outlines how

you can approach its characterization.

(Start: 3,4-Hexanediol Sample)

Click to download full resolution via product page

Predict Chemical Shifts

You can estimate the expected proton chemical shifts (§) for 3,4-hexanediol based on its structure and

general NMR principles [3] [4]. The molecule has a plane of symmetry, which simplifies its spectrum.

Proton Group Predicted Chemical Shift (6 in ppm) Multiplicity & Integration
-CHs (terminal methyl) ~0.9 ppm Triplet, 6H
-CHz2- (methylene) ~1.3- 1.5 ppm Complex multiplet, 4H
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Proton Group Predicted Chemical Shift (6 in ppm) Multiplicity & Integration
>CH-OH (methine) ~3.4 - 4.0 ppm Multiplet, 2H
-OH (hydroxyl) ~2.0 - 4.0 ppm (variable) Singlet, 2H

Acquire NMR Spectra

For a full characterization, acquiring both 'H and 3C NMR spectra is highly recommended [4].

¢ Sample Preparation: Follow established protocols. Dissolve ~5-10 mg of the compound in 0.6-0.7
mL of a deuterated solvent like acetone-de or DMSO-ds [5].

¢ Quantitative NMR (gNMR): For high-precision analysis, you can use gqNMR, which is known for an
accuracy and precision of about +1% [4]. This is particularly useful for confirming purity and
concentration.

Analyze for Stereoisomers

A key aspect of characterizing 3,4-hexanediol is identifying its stereocisomers.

¢ Chiral Diols: The search results indicate that chiral forms of 3,4-hexanediol can be produced via
enzymatic cascades [6].

e Meso Form: The compound with CAS 22520-39-4 is explicitly identified as the meso form [2]. The
meso stereoisomer will have a different and simpler NMR spectrum compared to the chiral
enantiomers due to its internal symmetry.

Key Considerations for Researchers

¢ Stereochemistry Impact: The stereochemistry of your 3,4-hexanediol sample (whether it is the
meso form or a chiral isomer) will significantly influence its NMR spectrum and its applicability in
synthesizing chiral products like dioxolanes [6].

¢ Protocol Standardization: To ensure your NMR data is reproducible and reliable, it is good practice
to follow a standardized protocol for parameters such as temperature, concentration, and number of
scans [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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